Cas no 21078-76-2 (3-methyltridecan-3-ol)

3-methyltridecan-3-ol structure
3-methyltridecan-3-ol structure
Product Name:3-methyltridecan-3-ol
CAS No:21078-76-2
MF:C14H30O
MW:214.387404918671
CID:1402234
PubChem ID:244327
Update Time:2025-04-20

3-methyltridecan-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-methyltridecan-3-ol
    • CTK4E5823
    • AR-1F4597
    • AC1Q77CW
    • AG-J-57371
    • AC1L6DHC
    • NSC55187
    • 2-Ethyl-dodecan-2-ol
    • 3-methyl-3-tridecanol
    • 3-METHYL TRIDECANOL-3
    • 2-Ethyl-dodecan-2-ol;3-methyl-3-tridecanol;3-METHYL TRIDECANOL-3;
    • SCHEMBL6322448
    • ethylmethylundecanol
    • 21078-76-2
    • DTXSID70288292
    • NSC-55187
    • AKOS014478970
    • KPNPVQMWGFMMJE-UHFFFAOYSA-N
    • DS-004924
    • NSC 55187
    • Inchi: 1S/C14H30O/c1-4-6-7-8-9-10-11-12-13-14(3,15)5-2/h15H,4-13H2,1-3H3
    • InChI Key: KPNPVQMWGFMMJE-UHFFFAOYSA-N
    • SMILES: OC(C)(CC)CCCCCCCCCC

Computed Properties

  • Exact Mass: 214.23000
  • Monoisotopic Mass: 214.23
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.833
  • Boiling Point: 265.7°C at 760 mmHg
  • Flash Point: 115.9°C
  • Refractive Index: 1.444
  • PSA: 20.23000
  • LogP: 4.67820
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